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Application Notes: n-Octacosane for Thermal
Energy Storage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Octacosane

CAS No.: 630-02-4

Cat. No.: S598060

1. Material Properties and Suitability n-Octacosane is a linear chain hydrocarbon (C28H58) belonging to
the paraffin family. Its key thermal properties make it an excellent candidate for passive solar space heating

and thermal regulation applications where a storage temperature around 50-60°C is desirable [1] [2] [3].

¢ High Latent Heat: It can absorb and release a large amount of thermal energy during its phase
transition.

e Desirable Phase Change Temperature: It melts and solidifies within a practical range for solar
thermal systems.

¢ Chemical Stability: It exhibits no phase segregation over repeated melting and freezing cycles,
ensuring consistent performance.

o Safety and Compatibility: It is chemically inert, odorless, nontoxic, and non-corrosive [1].

The table below summarizes its core thermophysical characteristics:

Measurement
Property Value . Notes
Technique
Melting Temperature  50.6 - 51.3 °C DSC [1] [3] Ideal for medium-temperature
storage
Freezing 53.2°C DSC [3] —

Temperature
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Measurement
Property Value . Notes

Technique
Latent Heat of 86.4-161.3J/g DSC[1][3] High energy storage density
Melting
Latent Heat of 88.5J/g DSC [3] High energy release density
Freezing
Thermal Conductivity  Low (in pure — Addressed via

form) microencapsulation [1]

2. Microencapsulation Protocol: PMMA Shell Microencapsulation is critical to prevent leakage of molten

n-octacosane, increase heat transfer efficiency, and provide a stable, pumpable form for use in thermal fluids

[1].

e Objective: To prepare microcapsules with n-octacosane core and a Polymethyl Methacrylate
(PMMA) shell via emulsion polymerization.
¢ Materials:

o Core Material: n-Octacosane

o Shell Monomers: Methylmethacrylate (MMA), Allyl Methacrylate

o Initiator: Tertbutylhydroperoxide

o Surfactant: Triton X-100

o Other Reagents: Ferrous sulfate (FeSOa4-7H20), Ammonium persulphate, Sodium thiosulphate
(NazS:207) [1]

e Procedure:

o Emulsion Preparation: Dissolve 4 g of n-octacosane and 4 g of MMA monomer in a beaker.
Heat to 40°C with stirring to form a homogeneous oil phase. In a separate flask, prepare an
agueous solution by dissolving 0.1 g of Triton X-100 in 80 ml of distilled water.

o Pre-emulsification: Slowly add the oil phase into the aqueous surfactant solution under
vigorous stirring (e.g., 2000 rpm) to form a stable oil-in-water (O/W) emulsion.

o Polymerization: Transfer the emulsion to a three-necked reactor equipped with a stirrer,
thermometer, and nitrogen inlet. Purge with nitrogen to create an inert atmosphere. Initiate the
polymerization reaction by adding the initiator system (e.g., Tertbutylhydroperoxide with ferrous
sulfate as a catalyst). Maintain the reaction temperature at 60°C for 4-6 hours.

o Product Recovery: After the reaction is complete, cool the mixture to room temperature. Filter
the resulting microcapsule slurry, and wash the solid product repeatedly with distilled water and
ethanol to remove unreacted monomers and surfactant. Dry the final product in an oven at
40°C for 24 hours [1].
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3. Alternative Microencapsulation: Bio-based Polyurea Shell For enhanced environmental sustainability,

a bio-based polyurea shell can be synthesized using interfacial polymerization.

e Materials:
o Core Material: n-Octacosane or n-Octadecane.

[e]

Oil-soluble Monomer: Hexamethylene diisocyanate (HMDI).
Water-soluble Monomer: Bio-based 1,5-Pentanediamine (Bp).

o

o

Emulsifier: Styrene-maleic anhydride (SMA).
e Procedure:

o Oil Phase: Dissolve n-octacosane and HMDI in an appropriate solvent.

o Aqueous Phase: Dissolve SMA and bio-based 1,5-pentanediamine in distilled water.

o Emulsification: Slowly add the oil phase to the aqueous phase under high-speed shear stirring
to form a stable O/W emulsion. The particle size of the microcapsules can be controlled by
varying the emulsifier concentration and stirring rate.

o Interfacial Polymerization: The diisocyanate (HMDI) and diamine (Bp) react at the interface of
the oil droplets to form a polyurea shell. Maintain the reaction for several hours.

o Recovery: Filter, wash, and dry the microcapsules as in the PMMA protocol [4].

Characterization Methods and Data Interpretation

1. Material Morphology and Structure

e Scanning Electron Microscopy (SEM): Used to analyze surface morphology, shell integrity, and
wall thickness. PMMA/octacosane microcapsules typically exhibit a spherical shape with a smooth,
compact surface. An emulsification stirring rate of 2000 rpm can yield an average particle diameter of
approximately 0.25 um [1].

e Fourier-Transform Infrared (FT-IR) Spectroscopy: Confirms the chemical structure and successful
encapsulation. The spectrum should show characteristic peaks of both the core (n-octacosane) and
the shell (e.g., PMMA), without peaks for unreacted monomers, indicating pure microcapsules [1] [4].

2. Thermal Properties and Reliability

o Differential Scanning Calorimetry (DSC): The primary method for determining melting/freezing
temperatures and latent heats. The data in the table above confirms high energy storage capacity.
Thermal cycling tests (e.g., 1000 melt/freeze cycles) are crucial to demonstrate long-term reliability,
with DSC showing minimal change in thermal properties after cycling [1] [3].

e Thermogravimetric Analysis (TGA): Assesses thermal stability and decomposition profile. PMMA/n-
octacosane microcapsules degrade in two steps and exhibit good chemical stability up to their
operating temperature [1] [3].
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Experimental Workflow for PCM Synthesis and Testing

The following diagram illustrates the logical sequence and decision points in the process of developing and

characterizing microencapsulated n-octacosane.
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Diagram 1: Experimental workflow for developing microencapsulated n-octacosane PCM.

Conclusion and Implementation Outlook

Microencapsulated n-octacosane presents a viable material for enhancing the efficiency of solar thermal
energy storage systems. The synthesis protocols for PMMA and bio-based shells provide clear pathways to
producing PCMs with high latent heat and good cyclic stability. Successful implementation requires careful
attention to the emulsification process to control microcapsule size and the selection of shell materials based
on application-specific requirements for durability and environmental impact. Future research is directed
towards improving thermal conductivity and developing even more sustainable bio-derived shell materials

[4] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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octacosane-in-solar-thermal-energy-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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